4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methoxy-3-[(2-methyl-3-nitrobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H15N3O6S/c1-9-11(4-3-5-13(9)20(24)25)15(21)19-17(27)18-12-8-10(16(22)23)6-7-14(12)26-2/h3-8H,1-2H3,(H,22,23)(H2,18,19,21,27)
• InChI Key: NXTUXHITSWLWIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)OC
• Molecular Formula: C17H15N3O6S
• Molecular Weight: 389.4 g/mol

Description

4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as MNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of benzoic acid, which is a commonly used organic acid in the pharmaceutical and chemical industries. MNBA is a highly potent compound that has been shown to exhibit a wide range of biochemical and physiological effects in various experimental models.

Mechanism of Action

The exact mechanism of action of 4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, oxidative stress, and cancer progression. This compound has been shown to inhibit the activity of various enzymes involved in these pathways, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and mitogen-activated protein kinases (MAPKs).
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects in various experimental models. It has been shown to exhibit potent anti-inflammatory and antioxidant properties, as well as anticancer properties. This compound has also been shown to exhibit neuroprotective properties, making it a potential therapeutic agent for various neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has several advantages as a chemical compound for lab experiments. It is highly potent and exhibits a wide range of biochemical and physiological effects, making it a suitable compound for various experimental models. This compound is also easily synthesized and purified, making it a cost-effective compound for large-scale production. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid. One potential direction is the development of this compound-based therapeutics for various inflammatory and oxidative stress-related diseases. Another potential direction is the development of this compound-based chemotherapeutic agents for various types of cancer. Further studies are also needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid involves the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride, followed by the addition of 2-methyl-3-nitrobenzoyl chloride and ammonium thiocyanate. The resulting compound is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to yield high purity and high yields of this compound, making it a suitable method for large-scale production.

Scientific Research Applications

4-methoxy-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases. This compound has also been shown to exhibit anticancer properties, making it a potential chemotherapeutic agent for various types of cancer.